Cas no 1261970-98-2 (4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid
• CAS No: 1261970-98-2
• MF: C₁₅H₁₀FNO₆
• MW: 319.241407871246
• MDL: MFCD18322148
• CID: 2766779
• PubChem ID: 53227978
• Update Time: 2025-04-21

4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-2-NITROBENZOIC ACID
• 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%
• 3'-Fluoro-4'-(methoxycarbonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18322148
• DTXSID80691511
• 1261970-98-2
• 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18322148
• Inchi： 1S/C15H10FNO6/c1-23-15(20)10-4-2-8(6-12(10)16)9-3-5-11(14(18)19)13(7-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： ANWMWPRGWGHGQV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04921520Da
• Monoisotopic Mass: 319.04921520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų